1-(4-Fluorophenyl)-2-{[(2-methoxyphenyl)methyl]amino}-1-phenylethan-1-ol hydrochloride

• IUPAC Name: 1-(4-fluorophenyl)-2-[(2-methoxyphenyl)methylamino]-1-phenylethanol;hydrochloride
• InChI: InChI=1S/C22H22FNO2.ClH/c1-26-21-10-6-5-7-17(21)15-24-16-22(25,18-8-3-2-4-9-18)19-11-13-20(23)14-12-19;/h2-14,24-25H,15-16H2,1H3;1H
• InChI Key: JXVLUQDMYAYTSF-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC=C1CNCC(C2=CC=CC=C2)(C3=CC=C(C=C3)F)O.Cl
• Molecular Formula: C22H23ClFNO2
• Molecular Weight: 387.9 g/mol

Description

1-(4-Fluorophenyl)-2-{[(2-methoxyphenyl)methyl]amino}-1-phenylethan-1-ol hydrochloride is a useful research compound. Its molecular formula is C22H23ClFNO2 and its molecular weight is 387.88. The purity is usually 95%.
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Scientific Research Applications

Recognition and Solubility Modification

Self-assembled aggregates of fluoroalkylated end-capped oligomers have been shown to selectively recognize hydrophilic amino and N,N-dimethylamino compounds, transferring these from aqueous solutions to organic media. This property could suggest applications in drug delivery systems or chemical separations for compounds like 1-(4-Fluorophenyl)-2-{[(2-methoxyphenyl)methyl]amino}-1-phenylethan-1-ol hydrochloride (Sawada et al., 2000).

Histochemical Applications

Acid catalysis of formaldehyde condensation has been used for the sensitive histochemical demonstration of tryptamines and methoxylated phenylethylamines, indicating potential applications in biochemical assays or diagnostic techniques (Björklund & Stenevi, 1970).

Radioligand Development

Synthetic pathways to create radioligands for neuroreceptor imaging in the brain, involving compounds with methoxyphenyl and fluoro-hydroxyphenyl groups, highlight potential applications in neuroscience research and diagnostic imaging (Vos & Slegers, 1994).

Anticancer Activity

Compounds synthesized based on 1-phenethyl-4-hydroxy piperidinium hydrochloride motifs have demonstrated potential bioactivity against leukemia, suggesting similar structures could have applications in cancer research or therapeutics (Yang et al., 2009).

Molecular Structural Studies

Research on monofluorinated small molecules including fluoro-substituted phenylglycine and derivatives has provided detailed insights into molecular structures through X-ray crystallography, which could inform the design and synthesis of new chemical entities for pharmaceuticals or materials science (Burns & Hagaman, 1993).